3-Cyclobutyl-1-methyl-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 3-cyclobutyl-1-methylpyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C8H11ClN2O2S/c1-11-5-7(14(9,12)13)8(10-11)6-3-2-4-6/h5-6H,2-4H2,1H3
• InChI Key: FRBLVDFXQQDUCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2CCC2)S(=O)(=O)Cl
• Molecular Formula: C8H11ClN2O2S
• Molecular Weight: 234.70 g/mol

Description

• InChI Code : 1S/C9H12N2O/c1-11-5-8(6-12)9(10-11)7-3-2-4-7

Scientific Research Applications

Efficient Catalysis in Organic Synthesis

• Novel ionic liquids, including sulfonic acid-functionalized pyridinium chloride, have been synthesized and characterized, showing efficient catalysis in the synthesis of heterocyclic compounds. This includes the use of tandem Knoevenagel–Michael reactions for synthesizing bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s under mild conditions, highlighting the versatility of similar sulfonyl chloride compounds in organic synthesis (Moosavi‐Zare et al., 2013).

Antimicrobial Agent Synthesis

• Heterocyclic compounds incorporating a sulfamoyl moiety, akin to the structure of "3-Cyclobutyl-1-methyl-1H-pyrazole-4-sulfonyl chloride," have been synthesized with a focus on antimicrobial properties. These compounds, including various derivatives, showed promising results against bacterial and fungal strains, indicating the potential of such compounds in the development of new antimicrobial agents (Darwish et al., 2014).

Molecular Structure and Computational Studies

• The synthesis and characterization of novel Pyrazolo[3,4-b]pyridin-3-ol derivatives, including their sulfonylation and acylation to produce various products, provide insights into the molecular structure and theoretical calculations of these compounds. Such studies aid in understanding the electronic and structural properties of sulfonyl chloride derivatives, potentially guiding their application in various fields (Shen et al., 2014).

Synthesis of Heterocyclic Sulfonamides and Sulfonyl Fluorides

• The use of sulfur-functionalized aminoacrolein derivatives for the synthesis of heterocyclic sulfonyl chlorides, fluorides, and sulfonamides demonstrates the utility of similar compounds in medicinal chemistry. This includes the development of pyrazole-4-sulfonamides through a parallel medicinal chemistry protocol, showcasing the potential of such reagents in rapid and selective synthesis processes (Tucker et al., 2015).